Cas no 75219-13-5 (2-(1,3-benzothiazol-2-ylsulfanyl)cyclohexanone)

• Product Name: 2-(1,3-benzothiazol-2-ylsulfanyl)cyclohexanone
• CAS No: 75219-13-5
• MF: C₁₃H₁₃NOS₂
• MW: 263.378420591354
• CID: 981591
• PubChem ID: 264054
• Update Time: 2025-04-19

2-(1,3-benzothiazol-2-ylsulfanyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-ylsulfanyl)cyclohexanone
• 2-(1,3-benzothiazol-2-ylsulfanyl)cyclohexan-1-one
• 2-(2-Benzothiazoly(thio)cyclohexanon
• 2-(2-benzothiazolylthio)cyclohexanone
• 2-(2-Oxo-cyclohexylmercapto)-benzthiazol
• 2-(Benzothiazol-2-ylsulfanyl)-cyclohexanone
• 2-benzothiazol-2-ylsulfanyl-cyclohexanone
• AC1L6B0Z
• AC1Q6NOZ
• ChemDiv3_003122
• CTK5E1288
• HMS1481N20
• NCIOpen2_006620
• NSC98867
• CCG-20088
• SR-01000489309
• NSC-98867
• AKOS017009542
• DTXSID20294944
• SR-01000489309-1
• EU-0077824
• BRD-A13437089-001-01-8
• 75219-13-5
• AKOS000670090

• Inchi： 1S/C13H13NOS2/c15-10-6-2-4-8-12(10)17-13-14-9-5-1-3-7-11(9)16-13/h1,3,5,7,12H,2,4,6,8H2
• InChI Key： NSARJIPVVYSBSL-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 263.04399
• Monoisotopic Mass: 263.04385639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• PSA: 29.96
• LogP: 3.90010